Cas no 1867556-31-7 (Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)-)

• Product Name: Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)-
• CAS No: 1867556-31-7
• MF: C₈H₁₉ClN₂
• MW: 178.702861070633
• MDL: MFCD29907379
• CID: 5246203
• PubChem ID: 122236946
• Update Time: 2026-03-08

Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)-

• MDL： MFCD29907379
• Inchi： 1S/C8H18N2.ClH/c1-4-10-7(2)5-9-6-8(10)3;/h7-9H,4-6H2,1-3H3;1H/t7-,8+;
• InChI Key： YFQMTTXBZXNHNM-KVZVIFLMSA-N
• SMILES： C(N1[C@H](CNC[C@H]1C)C)C.Cl

Additional information on Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)-

Comprehensive Overview of Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)- (CAS No. 1867556-31-7)

Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)- (CAS No. 1867556-31-7) is a chiral piperazine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its ethyl and dimethyl substitutions, is widely studied for its stereospecific properties and potential therapeutic benefits. The (2R,6S)- configuration ensures its relevance in enantioselective synthesis, making it a valuable intermediate in drug development.

In recent years, the demand for chiral compounds like Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)- has surged due to their role in designing targeted therapies and precision medicine. Researchers are particularly interested in its potential to modulate central nervous system (CNS) receptors, which aligns with the growing focus on neurodegenerative diseases and mental health treatments. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations.

The synthesis of CAS No. 1867556-31-7 involves advanced asymmetric catalysis techniques, reflecting the broader trend toward green chemistry and sustainable synthesis. This compound’s stereochemical purity is often verified using HPLC or chiral chromatography, addressing the industry’s emphasis on quality control and regulatory compliance. Such methodologies are frequently searched by professionals seeking optimized synthetic routes or analytical validation protocols.

Beyond pharmaceuticals, Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)- is explored in material science for its potential in molecular imprinting and catalysis. Its rigid piperazine backbone and hydrogen-bonding capabilities make it a candidate for designing functional materials. This versatility resonates with searches for multi-disciplinary applications of chiral compounds.

Safety and handling of CAS No. 1867556-31-7 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and non-hygroscopic nature facilitate storage, a practical advantage highlighted in industrial-scale production discussions. These attributes align with frequent queries about compound stability and handling best practices.

In summary, Piperazine, 1-ethyl-2,6-dimethyl-, hydrochloride (1:1), (2R,6S)- exemplifies the intersection of chiral chemistry and applied research. Its relevance to drug discovery, sustainable synthesis, and material innovation ensures continued interest, as reflected in academic and industrial search trends. Future studies may further elucidate its mechanistic roles and expand its utility across scientific domains.